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Compound of Interest

Compound Name: 1-ethylcyclohexane-1-carboxylic acid

CAS No.: 1124-98-7

Cat. No.: B1268198

Get Quote

Here are the detailed Application Notes and Protocols for the analytical methods for quantifying 1-ethylcyclohexane-1-carboxylic acid.

Application Note & Protocol Guide
Topic: Quantitative Analysis of 1-Ethylcyclohexane-1-carboxylic Acid in Complex Matrices

Audience: Researchers, scientists, and drug development professionals.

Abstract
This guide provides a comprehensive overview and detailed protocols for the quantitative analysis of 1-ethylcyclohexane-1-carboxylic acid. Given 

analytical strategies: Gas Chromatography-Mass Spectrometry (GC-MS) following derivatization and High-Performance Liquid Chromatography (HPL

document is designed to serve as a practical resource for scientists in pharmaceutical development, metabolic research, and quality control, offering 

protocols, and guidance on method validation.

Introduction and Analyte Overview
1-Ethylcyclohexane-1-carboxylic acid (CAS 1124-98-7) is a saturated cyclic carboxylic acid.[1] While specific applications are not widely document

chemistry and as a potential metabolite or impurity in synthetic pathways. The accurate quantification of such compounds is critical for understanding 

studies.

The primary analytical challenges associated with carboxylic acids like 1-ethylcyclohexane-1-carboxylic acid stem from their high polarity and, for G

peak shape, low sensitivity, and strong interactions with the chromatographic system, necessitating specific sample preparation and analytical techniq

Physicochemical Properties of 1-Ethylcyclohexane-1-carboxylic Acid
A thorough understanding of the analyte's properties is fundamental to developing a robust analytical method.

Property Value Source

Molecular Formula C₉H₁₆O₂ [1]

Molecular Weight 156.22 g/mol [1]

Physical Form Powder

Melting Point 39-42 °C

Predicted XLogP3-AA 3.2 [6]

CAS Number 1124-98-7 [1]
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Strategic Approach: Method Selection
The choice between Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) depends on the sample matrix, required sens

Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful technique for volatile compounds.[7] Due to the low volatility of 1-ethylcyclo
process converts the polar carboxyl group into a less polar, more volatile ester or silyl ester, significantly improving chromatographic performance a

resolution and sensitive, specific detection.

High-Performance Liquid Chromatography (HPLC): HPLC is highly suitable for the direct analysis of polar and non-volatile compounds, potentially 

the most common approach. Method development must carefully control the mobile phase pH to ensure the analyte is in a consistent, non-ionized 

columns.[10] Coupling HPLC with mass spectrometry (LC-MS) provides the highest sensitivity and selectivity.[11][12]

Parameter Gas Chromatography (GC-MS) High-Pe

Principle Separation based on volatility and interaction with a stationary phase.
Separatio

stationary

Suitability for Analyte Suitable only after derivatization to increase volatility. Highly su

Sample Preparation
Often requires liquid-liquid or solid-phase extraction followed by a chemical

derivatization step.[13][14]

Can be a

biologica

Detection
Mass Spectrometry (MS) is ideal for confirmation and quantification. Flame

Ionization Detector (FID) is also an option.

UV detec

strong ch

Advantages High resolution and sensitivity.
Broad ap

compoun

Disadvantages Derivatization adds time, complexity, and potential for error. Mobile ph

Protocol 1: Quantification by GC-MS with Derivatization
This protocol is recommended for achieving high sensitivity and specificity, particularly in complex matrices where analyte concentration is low. We wi

[4][15]

Workflow for GC-MS Analysis
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Sample Preparation

Derivatization

Analysis

1. Sample Collection
(e.g., Plasma, Reaction Quench)

2. Liquid-Liquid Extraction
(e.g., with Ethyl Acetate)

3. Evaporation to Dryness
(Under Nitrogen Stream)

4. Silylation Reaction
(BSTFA + 1% TMCS)

5. GC-MS Injection
and Data Acquisition

6. Data Processing
& Quantification

 

Sample Preparation

Analysis

1. Sample Collection
(e.g., Plasma, Formulation)

2. Protein Precipitation
(e.g., with Acetonitrile)

3. Centrifuge & Filter
(0.22 µm syringe filter)

4. HPLC Injection
and Data Acquisition

5. Data Processing
& Quantification

Click to download full resolution via product page

Caption: HPLC workflow for 1-ethylcyclohexane-1-carboxylic acid.

A. Sample Preparation (Protein Precipitation)
Sample Collection: Pipette 100 µL of sample into a microcentrifuge tube.

Internal Standard: Add the internal standard.

Precipitation: Add 300 µL of cold acetonitrile containing 0.1% formic acid. The acid helps to keep the analyte in its non-ionized form.

Vortex: Vortex vigorously for 1 minute to ensure complete protein precipitation.

Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C.

Filtration: Transfer the supernatant to an HPLC vial, optionally through a 0.22 µm syringe filter to remove any remaining particulates.

B. HPLC Instrumental Parameters
Causality: For reversed-phase chromatography of acids, the mobile phase pH should be at least 2 units below the analyte's pKa. [10]This suppresses

more non-polar form that can be retained on a C18 column. Using a buffer like formic acid or trifluoroacetic acid achieves this.
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Parameter Recommended Setting

HPLC System Agilent 1290 Infinity II or equivalent

Column C18 column (e.g., Zorbax Eclipse Plus C18, 2.1 x

Column Temp. 40°C

Mobile Phase A Water + 0.1% Formic Acid

Mobile Phase B Acetonitrile + 0.1% Formic Acid

Gradient 5% B to 95% B over 5 minutes, hold at 95% B for

Flow Rate 0.4 mL/min

Injection Volume 5 µL

Detection
UV: 210 nm (as carboxylic acids absorb at low wa

carboxylic acids. Monitor for the [M-H]⁻ ion.

Method Validation
Any quantitative analytical method must be validated to ensure it is fit for its intended purpose. [16]Key validation parameters, based on ICH guideline

Validation Parameter Description Typical A

Specificity/Selectivity
Ability to measure the analyte in the presence of matrix
components, impurities, or degradants.

No sign
and inte

Linearity & Range
The range over which the method provides results directly proportional to

the analyte concentration.

Correlatio

standards

Accuracy
Closeness of the measured value to the true value. Assessed by spiking

known concentrations into blank matrix.
Recovery

Precision
Closeness of agreement between a series of measurements. Includes

repeatability (intra-day) and intermediate precision (inter-day).
Relative S

Limit of Quantification (LOQ)
The lowest amount of analyte that can be quantitatively determined with

suitable precision and accuracy.
Signal-to

Limit of Detection (LOD)
The lowest amount of analyte that can be detected but not necessarily

quantified.
Signal-to

| Robustness | Capacity to remain unaffected by small, deliberate variations in method parameters (e.g., pH, column temperature). | RSD of results sh
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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